Cas no 3768-56-7 (Trimethylsilylpiperidine)

Trimethylsilylpiperidine is a silylated derivative of piperidine, commonly utilized as a versatile reagent in organic synthesis. Its key advantages include its role as a protective group for amines, enhancing selectivity in reactions by temporarily masking reactive sites. The trimethylsilyl group improves solubility in nonpolar solvents, facilitating reactions in hydrophobic environments. Additionally, it serves as a precursor in the synthesis of more complex organosilicon compounds. Its stability under mild conditions and ease of deprotection make it a practical choice for multi-step synthetic routes. The compound is particularly valuable in pharmaceutical and materials chemistry, where controlled functionalization is critical.

Trimethylsilylpiperidine structure

Product Name:Trimethylsilylpiperidine

CAS No:3768-56-7

MF:C₈H₁₉NSi

MW:157.328663110733

MDL:MFCD00047465

CID:305595

PubChem ID:77382

Update Time:2025-06-07

Trimethylsilylpiperidine Chemical and Physical Properties

Names and Identifiers

- Piperidine,1-(trimethylsilyl)-
- Trimethylsilylpiperidine
- (N-PIPERIDINO)TRIMETHYLSILANE
- 1-(TRIMETHYLSILYL)PIPERIDINE
- trimethyl(piperidin-1-yl)silane
- Trimethylsilylpiperi
- 1-trimethylsilanyl-piperidine
- piperidinotrimethylsilane
- N-Trimethylsilylpiperidine
- Piperidine, 1-(trimethylsilyl)-
- 1-Trimethylsilylpiperidine
- Piperidine, TMS derivative
- 1-(Trimethylsilyl)piperidine #
- WLADIVUISABQHN-UHFFFAOYSA-N
- FCH831599
- A6639
- 6SKK75P8S3
- SCHEMBL918211
- N-(Trimethylsilyl)piperidine
- AKOS006228464
- (N-PIPERIDINO)TRIMETHYLSILANE?
- 3768-56-7
- NS00045252
- DTXSID8063175
- Trimethylpiperidinosilane
- AB91165
- EINECS 223-198-2
- MFCD00047465
- AS-60072
- D93293
- FT-0629330
- DB-049170
- N-PiperidinoTrimethylsilane
- MDL： MFCD00047465
- Inchi： 1S/C8H19NSi/c1-10(2,3)9-7-5-4-6-8-9/h4-8H2,1-3H3
- InChI Key： WLADIVUISABQHN-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)N1CCCCC1

Computed Properties

Exact Mass: 157.12900
Monoisotopic Mass: 157.128676145g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 3.2

Experimental Properties

PSA: 3.24000
LogP: 2.24510

Trimethylsilylpiperidine Security Information

Safety Instruction： S26-S36
Risk Phrases：R10; R36/37/38
Safety Term：S26;S36

Trimethylsilylpiperidine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Trimethylsilylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T796920-1g	Trimethylsilylpiperidine	3768-56-7		1g	$ 170.00	2022-06-02
TRC	T796920-10g	Trimethylsilylpiperidine	3768-56-7		10g	$ 1360.00	2022-06-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N907136-1g	N-(Trimethylsilyl)-piperidine	3768-56-7	95%	1g	3,879.00	2021-05-17
eNovation Chemicals LLC	D757065-250mg	Piperidine,1-(trimethylsilyl)-	3768-56-7	95%	250mg	$165	2024-06-07
eNovation Chemicals LLC	D757065-1g	Piperidine,1-(trimethylsilyl)-	3768-56-7	95%	1g	$260	2024-06-07
eNovation Chemicals LLC	D757065-5g	Piperidine,1-(trimethylsilyl)-	3768-56-7	95%	5g	$840	2024-06-07
SHENG KE LU SI SHENG WU JI SHU	sc-475715-1 g	Trimethylsilylpiperidine,	3768-56-7		1g	￥2,858.00	2023-07-10
Advanced ChemBlocks	F-4493-1G	1-(Trimethylsilyl)piperidine	3768-56-7	96%	1G	$245	2023-09-15
Advanced ChemBlocks	F-4493-5G	1-(Trimethylsilyl)piperidine	3768-56-7	96%	5G	$495	2023-09-15
Advanced ChemBlocks	F-4493-25G	1-(Trimethylsilyl)piperidine	3768-56-7	96%	25G	$1,733	2023-09-15

Trimethylsilylpiperidine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3768-56-7)N-PiperidinoTrimethylsilane

Order Number:sfd3983

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Trimethylsilylpiperidine Related Literature

1. The barrier to enantiomerization and dynamic resolution of N-Boc-2-lithiopiperidine and the effect of TMEDA

Iain Coldham,Daniele Leonori,Timothy K. Beng,Robert E. Gawley Chem. Commun. 2009 5239
2. Direct EPR evidence for Si–N dπ–pπ bonding in silylamine radical cations

Christopher J. Rhodes J. Chem. Soc. Perkin Trans. 2 1992 235
3. Kinetic study of addition reactions of trimethylsilyl- and trimethylgermyl-amines with β-propiolactone

Kenji Itoh,Shizuyoshi Sakai,Yoshio Ishii Chem. Commun. (London) 1967 36
4. 2,3,4,5-Tetrahydropyridine (Δ1-piperideine) and its derivatives. Synthesis and chemical properties

Mai-Genrikh A. Shvekhgeimer Russ. Chem. Rev. 1998 67 1031
5. Regioselective α-alkylation of extended enolates derived from enamines of β-keto esters. Studies relating to the synthesis of 2-substituted 2-alkoxycarbonylcycloalkanones

Anne Hodgson,Joanne Marshall,Peter Hallett,Timothy Gallagher J. Chem. Soc. Perkin Trans. 1 1992 2169

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